Cas no 1780770-83-3 (5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile)

• Product Name: 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile
• CAS No: 1780770-83-3
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 6285988
• PubChem ID: 84786176
• Update Time: 2025-11-01

5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile
• 1780770-83-3
• EN300-1845002
• 5-[1-(aminomethyl)cyclopentyl]-2-fluorobenzonitrile

• Inchi： 1S/C13H15FN2/c14-12-4-3-11(7-10(12)8-15)13(9-16)5-1-2-6-13/h3-4,7H,1-2,5-6,9,16H2
• InChI Key： UBTOGYMYZYRAKP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1(CN)CCCC1

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile

Introduction to 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile (CAS No. 1780770-83-3)

5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile, identified by the chemical compound code CAS No. 1780770-83-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic aromatic nitriles, characterized by its unique structural framework that combines a cyclopentyl ring with an aminomethyl substituent and a fluorinated benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile includes a benzonitrile moiety, which is known for its potential biological activity, and a fluorine atom at the 2-position of the benzene ring. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The cyclopentyl group introduces steric bulk and conformational flexibility, which can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from nitrile-containing compounds. Nitriles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these features in 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile suggests potential applications in multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of an aminomethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This versatility makes 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile an attractive scaffold for structure-based drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can enhance the binding affinity of drug candidates by improving hydrophobic interactions and reducing metabolic degradation. Additionally, fluorine substitution can influence the electronic properties of the molecule, affecting its reactivity and stability. These characteristics make 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile a promising candidate for further investigation.

The cyclopentyl ring in this compound contributes to its unique conformational landscape, which can be critical for receptor binding. Cycloalkyl groups are known to enhance binding affinity by providing steric hindrance and optimizing the orientation of key functional groups relative to the target site. This structural feature may be particularly important in designing molecules that interact with protein targets.

From a synthetic perspective, 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile presents an interesting challenge due to its complex structural motif. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclization strategies have enabled chemists to access this type of compound efficiently.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions. Many diseases are associated with aberrant enzymatic activity, making enzyme inhibition a rational strategy for therapeutic intervention. The structural features of 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile suggest that it could serve as an inhibitor for certain enzymes by competing with natural substrates or covalently modifying active sites.

In conclusion, 5-1-(aminomethyl)cyclopentyl-2-fluorobenzonitrile (CAS No. 1780770-83-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an aminomethyl group, a fluorinated benzene ring, and a cyclopentyl moiety, make it an attractive candidate for further exploration. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.